3-[(2-chloro-4-fluorobenzyl)thio]-4-isopropyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole

• IUPAC Name: 3-[(2-chloro-4-fluorophenyl)methylsulfanyl]-4-propan-2-yl-5-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-1,2,4-triazole
• InChI: InChI=1S/C20H21ClFN3S2/c1-12(2)25-19(16-11-26-18-6-4-3-5-15(16)18)23-24-20(25)27-10-13-7-8-14(22)9-17(13)21/h7-9,11-12H,3-6,10H2,1-2H3
• InChI Key: PCPMLNFVCHKSSW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=NN=C1SCC2=C(C=C(C=C2)F)Cl)C3=CSC4=C3CCCC4
• Molecular Formula: C20H21ClFN3S2
• Molecular Weight: 422.0 g/mol

Description

3-[(2-chloro-4-fluorobenzyl)thio]-4-isopropyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole is a useful research compound. Its molecular formula is C20H21ClFN3S2 and its molecular weight is 422.0 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 421.0849459 g/mol and the complexity rating of the compound is 500. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

π-Hole Tetrel Bonding Interactions

Research into π-hole tetrel bonding interactions in triazole derivatives, such as those involving the synthesis and X-ray characterization of triazole compounds with α-ketoester functionalities, highlights the significance of these interactions in molecular assembly. The study by Ahmed et al. (2020) provides insights into the self-assembled dimer formation in solid state, facilitated by symmetrically equivalent O⋯π-hole tetrel bonding interactions. The influences of nucleophilic/electrophilic nature on interaction energy are further rationalized through molecular electrostatic potential (MEP) surface calculations (Ahmed et al., 2020).

lp⋯π Intermolecular Interactions

The study of lp⋯π intermolecular interactions in 1,2,4-triazole derivatives, as discussed by Shukla et al. (2014), emphasizes the role of these interactions in the crystal structures of biologically active compounds. The research demonstrates different intermolecular interactions such as C–H⋯O, C–H⋯SC, and π⋯π, among others, in the structural integrity and functionality of the synthesized triazole derivatives (Shukla et al., 2014).

Synthesis and Biological Evaluation

The synthesis and biological evaluation of novel benzothiazole derivatives for anticonvulsant activity highlight the potential therapeutic applications of triazole compounds. Liu et al. (2016) discovered compounds with significant efficacy in the maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) seizures tests, suggesting the relevance of these compounds in medical research related to epilepsy and seizure disorders (Liu et al., 2016).

Corrosion Inhibition

Research on the application of triazole Schiff bases as mild steel corrosion inhibitors in acid media by Chaitra et al. (2015) illustrates the chemical utility of triazole derivatives beyond biological contexts. The study evaluates the inhibition efficiency through various thermodynamic, electrochemical, and quantum chemical parameters, suggesting the importance of these compounds in industrial applications related to material preservation and protection (Chaitra et al., 2015).

Anticancer Potential

The design, synthesis, and evaluation of Schiff bases tethering benzothiazole-1,2,3-triazole conjugates for anticancer studies, as explored by Almehmadi et al. (2021), demonstrate the potential of triazole derivatives in oncology. This research not only provides new anticancer candidates but also elucidates the mechanisms of action through DNA binding studies, highlighting the therapeutic relevance of these compounds (Almehmadi et al., 2021).